Cas no 436092-90-9 (2H-Tetrazole-2-acetamide,5-(4-aminophenyl)-N-(5-methyl-3-isoxazolyl)-)

• Product Name: 2H-Tetrazole-2-acetamide,5-(4-aminophenyl)-N-(5-methyl-3-isoxazolyl)-
• CAS No: 436092-90-9
• MF: C₁₃H₁₃N₇O₂
• MW: 299.288020849228
• CID: 332678
• PubChem ID: 858292
• Update Time: 2025-04-19

2H-Tetrazole-2-acetamide,5-(4-aminophenyl)-N-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-acetamide,5-(4-aminophenyl)-N-(5-methyl-3-isoxazolyl)-
• 2-[5-(4-Amino-phenyl)-tetrazol-2-yl]-N-(5-methyl-isoxazol-3-yl)-acetamide
• 2-[5-(4-aminophenyl)tetrazol-2-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 436092-90-9
• 2-(5-(4-Aminophenyl)-2H-tetrazol-2-yl)-N-(5-methylisoxazol-3-yl)acetamide
• Oprea1_072649
• DTXSID20357664
• SR-01000333336
• 2-[5-(4-Aminophenyl)-2H-tetrazol-2-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• SR-01000333336-1
• Oprea1_075037
• BDBM50529715
• AKOS000300236
• FT-0677262
• CHEMBL4471644
• 2-[5-(4-Aminophenyl)-tetrazol-2-yl]-N-(5-methyl-isoxazol-3-yl)acetamide

• MDL： MFCD03434458
• Inchi： 1S/C13H13N7O2/c1-8-6-11(18-22-8)15-12(21)7-20-17-13(16-19-20)9-2-4-10(14)5-3-9/h2-6H,7,14H2,1H3,(H,15,18,21)
• InChI Key： KWRKZOVHYGIXIE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(CN1N=NC(C2C=CC(=CC=2)N)=N1)=O

Computed Properties

• Exact Mass: 299.11300
• Monoisotopic Mass: 299.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.57
• Refractive Index: 1.755
• PSA: 124.75000
• LogP: 1.51160

2H-Tetrazole-2-acetamide,5-(4-aminophenyl)-N-(5-methyl-3-isoxazolyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives